Cas no 67616-78-8 (Benzoic acid, 4-methoxy-3-[(phenylamino)sulfonyl]-)
67616-78-8 structure
Product Name:Benzoic acid, 4-methoxy-3-[(phenylamino)sulfonyl]-
CAS No:67616-78-8
MF:C14H13NO5S
MW:307.321722745895
CID:1720310
PubChem ID:777257
Update Time:2025-04-21
Benzoic acid, 4-methoxy-3-[(phenylamino)sulfonyl]- Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 4-methoxy-3-[(phenylamino)sulfonyl]-
- 4-methoxy-3-(phenylsulfamoyl)benzoic acid
- Oprea1_644053
- 67616-78-8
- SR-01000432408
- AKOS001632540
- EU-0071511
- DTXSID40354630
- AG-205/11611271
- SR-01000432408-1
- Oprea1_101187
- 3-(anilinosulfonyl)-4-methoxybenzoic acid
-
- Inchi: 1S/C14H13NO5S/c1-20-12-8-7-10(14(16)17)9-13(12)21(18,19)15-11-5-3-2-4-6-11/h2-9,15H,1H3,(H,16,17)
- InChI Key: AFSGAKRBFXDTOA-UHFFFAOYSA-N
- SMILES: S(C1C=C(C(=O)O)C=CC=1OC)(NC1C=CC=CC=1)(=O)=O
Computed Properties
- Exact Mass: 307.05149
- Monoisotopic Mass: 307.05144369g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 21
- Rotatable Bond Count: 5
- Complexity: 453
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 101Ų
Experimental Properties
- PSA: 92.7
Benzoic acid, 4-methoxy-3-[(phenylamino)sulfonyl]- Related Literature
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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